Cas no 136315-05-4 (Heptanoic acid, 2-hydroxy-, propyl ester)
136315-05-4 structure
Product Name:Heptanoic acid, 2-hydroxy-, propyl ester
CAS No:136315-05-4
MF:C10H20O3
MW:188.264003753662
CID:1239382
Update Time:2024-08-03
Heptanoic acid, 2-hydroxy-, propyl ester Chemical and Physical Properties
Names and Identifiers
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- Heptanoic acid, 2-hydroxy-, propyl ester
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- Inchi: 1S/C10H20O3/c1-3-5-6-7-9(11)10(12)13-8-4-2/h9,11H,3-8H2,1-2H3
- InChI Key: ZSLRFRIAGZGSFS-UHFFFAOYSA-N
- SMILES: C(OCCC)(=O)C(O)CCCCC
Computed Properties
- Exact Mass: 188.1413
Experimental Properties
- Density: 0.965±0.06 g/cm3(Predicted)
- Boiling Point: 234.5±8.0 °C(Predicted)
- PSA: 46.53
- pka: 13.20±0.20(Predicted)
Heptanoic acid, 2-hydroxy-, propyl ester Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
136315-05-4 (Heptanoic acid, 2-hydroxy-, propyl ester) Related Products
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- 13811-71-7(Diethyl D-(-)-Tartrate)
- 7554-12-3(Diethyl DL-Malate)
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- 35274-05-6(Cetyl lactate)
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- 138-22-7(n-Butyl Lactate)
- 691-84-9(Diethyl L-(-)-Malate)
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